Cas no 3587-57-3 (1-(Chloromethoxy)propane)

• Product Name: 1-(Chloromethoxy)propane
• CAS No: 3587-57-3
• MF: C₄H₉ClO
• MW: 108.566660642624
• MDL: MFCD00045265
• CID: 304278
• PubChem ID: 10964431
• Update Time: 2025-07-02

1-(Chloromethoxy)propane Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethoxy)propane
• CHLOROMETHYL PROPYL ETHER
• Propane,1-(chloromethoxy)-
• 1-chloromethoxy-propane
• chloromethyl n-propyl ether
• n-propoxymethyl chloride
• Propane,1-(chloromethoxy)
• propoxychloromethane
• propoxymethyl chloride
• propyloxymethyl chloride
• MFCD00045265
• Propane, 1-(chloromethoxy)-
• DTXSID90449929
• 3,3-DIETHYLOXACARBOCYANINEIODIDE
• FT-0634915
• SCHEMBL907412
• 3587-57-3
• Chlormethoxypropan
• AKOS006275638
• EN300-332479
• F8884-5373
• VHUQXPJHMISKGS-UHFFFAOYSA-N

• MDL： MFCD00045265
• Inchi： 1S/C4H9ClO/c1-2-3-6-4-5/h2-4H2,1H3
• InChI Key： VHUQXPJHMISKGS-UHFFFAOYSA-N
• SMILES： ClCOCCC

Computed Properties

• Exact Mass: 108.03400
• Monoisotopic Mass: 108.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 23.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.966
• Boiling Point: 94 ºC
• Flash Point: 25 ºC
• Refractive Index: 1.4106
• PSA: 9.23000
• LogP: 1.60930
• Solubility: Soluble in ethanol and ether

1-(Chloromethoxy)propane Security Information

• Hazardous Material transportation number：UN 3271
• Hazard Category Code： 11
• Safety Instruction： 9-16-33
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-(Chloromethoxy)propane

Comprehensive Overview of 1-(Chloromethoxy)propane (CAS No. 3587-57-3): Properties, Applications, and Industry Insights

1-(Chloromethoxy)propane (CAS No. 3587-57-3), also known as propyl chloromethyl ether, is a specialized organic compound with significant utility in synthetic chemistry and industrial processes. Its molecular structure, characterized by a chloromethoxy group attached to a propane backbone, enables diverse reactivity, making it valuable for intermediates, solvents, and functional group transformations. This article explores its physicochemical properties, applications, safety considerations, and emerging trends aligned with current industry demands.

The compound's chemical formula (C₄H₉ClO) and molecular weight (108.57 g/mol) reflect its role as a versatile building block. With a boiling point of approximately 110–115°C and a density of ~1.0 g/cm³, 1-(Chloromethoxy)propane is often employed in controlled reactions requiring mild conditions. Its solubility in organic solvents like ethers and alcohols enhances its compatibility with multiphase systems, a feature frequently leveraged in pharmaceutical and agrochemical synthesis.

In recent years, the demand for high-purity intermediates like 1-(Chloromethoxy)propane has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers prioritize compounds with minimal environmental impact, and this molecule's efficient reactivity aligns with atom economy principles. Searches for "eco-friendly chloromethylating agents" or "propane derivatives in synthesis" highlight industry interest in optimizing such reagents.

Applications of CAS No. 3587-57-3 span multiple sectors. In pharmaceutical manufacturing, it serves as a precursor for protective group chemistry, enabling selective modifications of complex molecules. The flavor and fragrance industry utilizes its ether-linked structure to create stable odorants. Additionally, its role in polymer crosslinking has gained attention, particularly in coatings and adhesives where controlled curing is critical.

Safety and handling of 1-(Chloromethoxy)propane require adherence to standard protocols. While not classified under stringent regulatory lists, proper ventilation and personal protective equipment (PPE) are recommended during use. Queries such as "safe handling of chloromethyl ethers" or "stability of 3587-57-3" reflect user concerns, underscoring the need for clear technical guidance.

Innovations in catalytic processes have further elevated the relevance of this compound. For instance, its integration into flow chemistry systems reduces waste generation, addressing the "circular economy" trend. Analytical techniques like GC-MS and NMR are essential for quality control, ensuring batch consistency—a topic frequently searched alongside "analytical methods for ether derivatives."

Market dynamics for 1-(Chloromethoxy)propane are influenced by regional supply chains and R&D investment. Suppliers emphasizing certified purity grades (>98%) cater to laboratories and manufacturers requiring stringent specifications. Discussions on "scaling up specialty chemicals" often reference such compounds, highlighting their niche but growing demand.

In conclusion, 1-(Chloromethoxy)propane (CAS No. 3587-57-3) exemplifies the intersection of functional versatility and process efficiency. As industries prioritize sustainable chemical solutions, its role is poised to expand, supported by ongoing research and evolving regulatory frameworks. For professionals seeking detailed technical data sheets or synthetic protocols, this compound remains a key subject of study.